![molecular formula C7H10N4O3 B3026190 (E)-2-(3-ethylureido)-N-(methoxy-d3)-2-oxoacetimidoyl cyanide](/img/structure/B3026190.png)
(E)-2-(3-ethylureido)-N-(methoxy-d3)-2-oxoacetimidoyl cyanide
Overview
Description
Demethylxanthohumol is a prenylated chalcone derived from hops (Humulus lupulus). It is a naturally occurring compound found in the glandular trichomes of hops and is known for its various biological activities, including antioxidant, anti-inflammatory, and anticancer properties . Demethylxanthohumol is structurally similar to xanthohumol but lacks the 6’-O-methyl group, which contributes to its unique properties .
Scientific Research Applications
Demethylxanthohumol has a wide range of scientific research applications, including:
Chemistry: Used as a precursor for synthesizing other bioactive compounds.
Biology: Studied for its effects on cellular processes and signaling pathways.
Industry: Used in the brewing industry to enhance the flavor and health benefits of beer.
Mechanism of Action
Demethylxanthohumol exerts its effects through various molecular targets and pathways. It has been shown to:
Inhibit oxidative stress: By scavenging free radicals and enhancing antioxidant defenses.
Modulate inflammatory pathways: By inhibiting pro-inflammatory cytokines and enzymes.
Induce apoptosis: By activating apoptotic pathways in cancer cells.
Preparation Methods
Synthetic Routes and Reaction Conditions
Demethylxanthohumol can be synthesized from commercially available phloracetophenone (1-(2,4,6-trihydroxyphenyl)ethanone) through a series of chemical reactions. The synthesis involves the following steps :
- Prenylation of phloracetophenone to form a prenylated intermediate.
- Cyclization of the prenylated intermediate to form the chalcone structure.
- Purification and isolation of demethylxanthohumol.
Industrial Production Methods
Industrial production of demethylxanthohumol can be achieved through microbial biosynthesis using engineered yeast strains. The brewing yeast Saccharomyces cerevisiae can be genetically modified to produce demethylxanthohumol from glucose by balancing biosynthetic pathways, enhancing precursor supply, and optimizing prenylation efficiency .
Chemical Reactions Analysis
Types of Reactions
Demethylxanthohumol undergoes various chemical reactions, including:
Oxidation: Demethylxanthohumol can be oxidized to form different oxidation products.
Reduction: Reduction reactions can convert demethylxanthohumol into reduced derivatives.
Substitution: Substitution reactions can introduce different functional groups into the demethylxanthohumol molecule.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and other peroxides.
Reduction: Reducing agents such as sodium borohydride (NaBH₄) can be used.
Substitution: Various reagents can be used depending on the desired substitution, such as halogens or alkyl groups.
Major Products Formed
The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of demethylxanthohumol, each with distinct biological activities .
Comparison with Similar Compounds
Similar Compounds
Xanthohumol: A prenylated chalcone with a 6’-O-methyl group, known for its anticancer and anti-inflammatory properties.
Isoxanthohumol: A related compound with similar biological activities.
8-Prenylnaringenin: Another prenylated flavonoid with estrogenic activity.
Uniqueness
Demethylxanthohumol is unique due to its lack of the 6’-O-methyl group, which contributes to its distinct biological activities and potential therapeutic applications .
properties
IUPAC Name |
(1E)-2-(ethylcarbamoylamino)-2-oxo-N-(trideuteriomethoxy)ethanimidoyl cyanide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4O3/c1-3-9-7(13)10-6(12)5(4-8)11-14-2/h3H2,1-2H3,(H2,9,10,12,13)/b11-5+/i2D3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XERJKGMBORTKEO-SGEHABMCSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)NC(=O)C(=NOC)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])O/N=C(\C#N)/C(=O)NC(=O)NCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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